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Compound of Interest

Ethyl 4-(hydroxymethyl)piperidine-
Compound Name:
1-carboxylate

Cat. No.: B180245

An In-depth Technical Guide to Ethyl 4-
hydroxypiperidine-1-carboxylate

Ethyl 4-hydroxypiperidine-1-carboxylate is a pivotal chemical intermediate, widely recognized
for its significant role in pharmaceutical and chemical research.[1][2] This guide provides a
comprehensive overview of its physical and chemical properties, experimental protocols, and
key applications, tailored for researchers, scientists, and drug development professionals.

Chemical Identity and Structure

o |[UPAC Name: ethyl 4-hydroxypiperidine-1-carboxylate[3][4]

Synonyms: Ethyl 4-Hydroxy-1-piperidinecarboxylate, N-Carbethoxy-4-hydroxypiperidine, 1-
(Ethoxycarbonyl)-4-hydroxypiperidine[1][3][5]

CAS Number: 65214-82-6[1][3]

Molecular Formula: CsH1sNOs3[1][3][5]

Molecular Weight: 173.21 g/mol [1][3][6]

The structure features a piperidine ring, a common motif in many biologically active molecules,
with a hydroxyl group at the 4-position and an ethoxycarbonyl group attached to the nitrogen
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atom.[7] This unique structure enhances its reactivity and solubility, making it a versatile
building block in organic synthesis.[1] The hydroxyl and ester functionalities serve as reactive
sites for further chemical modifications.[2][7]

Physical and Chemical Properties

The physical and chemical data for Ethyl 4-hydroxypiperidine-1-carboxylate are summarized in
the table below. The compound is typically a colorless to light yellow liquid.[1][4][6]

Property Value Source(s)

Molecular Weight 173.21 g/mol [11[31[6]

Colorless to slightly
Appearance o [1]14]
yellow/orange clear liquid

Density 1.12 g/cm3 [1]
Boiling Point 120-130 °C at 0.098 Torr [8]
Refractive Index n20D 1.48 [1]

N Soluble in organic solvents like
Solubility [6]
ethanol and acetone.

LogP 0.505 [9]

Purity > 98% (GC) [11[4]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of the compound.

'H NMR Spectra: Available through spectral databases such as PubChem.[3]

INChl: INChl=1S/C8H15N03/c1-2-12-8(11)9-5-3-7(10)4-6-9/h7,10H,2-6H2, 1H3[3][5]

InChiKey: QABINOSERNVHDY-UHFFFAOY SA-N[3][4][5]

SMILES: CCOC(=0)N1CCC(CC1)O[3][10]
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Experimental Protocols

a) Synthesis of Ethyl 4-hydroxypiperidine-1-carboxylate[11][12]

This protocol describes a common method for the synthesis of the title compound from 4-
hydroxypiperidine.

Methodology:

Reaction Setup: To a solution of 4-hydroxypiperidine (1.0 equivalent) in dichloromethane,
add triethylamine (1.5 equivalent) at 0 °C.

» Addition of Reagent: Slowly add ethyl chloroformate (1.2 equivalent) to the mixture at O °C.
e Reaction: Stir the mixture at 0 °C for 30 minutes.

o Work-up: Pour the reaction mixture into water and extract the aqueous layer with
dichloromethane.

e Washing: Wash the combined organic extracts with water and brine.

e Drying and Concentration: Dry the organic layer over sodium sulfate and concentrate it
under reduced pressure to yield Ethyl 4-hydroxypiperidine-1-carboxylate.
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Synthetic Workflow for Ethyl 4-hydroxypiperidine-1-carboxylate.

b) Analytical Method: High-Performance Liquid Chromatography (HPLC)[9]

A reverse-phase HPLC method can be used for the analysis of Ethyl 4-hydroxypiperidine-1-
carboxylate.

Methodology:

e Column: Newcrom R1 HPLC column.
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» Mobile Phase: A mixture of acetonitrile (MeCN), water, and an acid (e.g., phosphoric acid).
For Mass Spectrometry (MS) compatible applications, formic acid should be used instead of
phosphoric acid.

o Application: This method is suitable for purity analysis, isolation of impurities in preparative
separation, and for pharmacokinetic studies.

Applications in Research and Drug Development

Ethyl 4-hydroxypiperidine-1-carboxylate is a versatile building block with significant applications
in various fields.[1]

o Pharmaceutical Development: It serves as a key intermediate in the synthesis of a wide
range of pharmaceuticals.[1][2] Notably, it is a crucial precursor for the antihistamine
Bepotastine, used to treat allergic rhinitis and urticaria.[2][7]

» Neuroscience Research: Its structure is incorporated into molecules designed to treat
neurological and psychiatric conditions, including certain antipsychotics and antidepressants.

[1][2]

» Organic Synthesis: It is used as a foundational element for synthesizing more complex
organic molecules, valuable in the production of fine chemicals and agrochemicals.[1]

» Biochemical Applications: The compound is employed in the design of enzyme inhibitors,
which are crucial for developing treatments for various diseases.[1]

o Pesticides: It can be used in the synthesis of various pesticides, including fungicides and
insecticides.[11][12]

Ethyl 4-hydroxypiperidine-
1-carboxylate
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Role as a Versatile Building Block in Synthesis.

Safety and Handling

Hazard Statements:

H302: Harmful if swallowed.[4]

H315: Causes skin irritation.[3][4]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3][4]
Precautionary Statements:
e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3][4]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[4]

Storage:

Store in a cool, dry place away from heat and direct sunlight.[6]

Keep the container tightly closed to prevent moisture absorption and contamination.[6]

Ideal storage temperature is between 2-8 °C.[1][6]

Store separately from oxidizing agents, acids, and bases.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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